2-Methanesulfonyl-3-oxo-3-(pyrimidin-2-yl)propanenitrile

• Molecular Formula: C8H7N3O3S
• Molecular Weight: 225.23 g/mol
• IUPAC Name: 2-methylsulfonyl-3-oxo-3-pyrimidin-2-ylpropanenitrile
• InChI: InChI=1S/C8H7N3O3S/c1-15(13,14)6(5-9)7(12)8-10-3-2-4-11-8/h2-4,6H,1H3
• InChI Key: MIANTCUNPBVACQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C(C#N)C(=O)C1=NC=CC=N1

Description

2-Methanesulfonyl-3-oxo-3-(pyrimidin-2-yl)propanenitrile is a nitrile-containing organic compound featuring a methanesulfonyl (mesyl) group at position 2 and a pyrimidin-2-yl substituent at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methanesulfonyl-3-oxo-3-(pyrimidin-2-yl)propanenitrile typically involves multi-step organic reactions. One common method includes the reaction of pyrimidine derivatives with methanesulfonyl chloride under controlled conditions . The reaction conditions often require specific temperatures, solvents, and catalysts to ensure the desired product’s purity and yield.

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

2-Methanesulfonyl-3-oxo-3-(pyrimidin-2-yl)propanenitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidized derivatives.

Reduction: Reduction reactions can modify the compound’s functional groups, leading to different reduced products.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions . The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfone derivatives, while reduction can produce different alcohols or amines.

Scientific Research Applications

2-Methanesulfonyl-3-oxo-3-(pyrimidin-2-yl)propanenitrile has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and the development of new chemical compounds.

Biology: Studied for its potential biological activities and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialized chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methanesulfonyl-3-oxo-3-(pyrimidin-2-yl)propanenitrile involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of its use .

Comparison with Similar Compounds

Table 1: Key Structural Features and Hypothesized Properties

Compound Name	Substituent at Position 3	Key Features	Hypothesized Properties
Target Compound	Pyrimidin-2-yl + Methanesulfonyl	Aromatic pyrimidine; electron-withdrawing mesyl group	Enhanced electrophilicity; potential for H-bonding; moderate solubility in polar solvents
3-Oxo-3-pyrrolidin-1-yl-propionitrile (3a)	Pyrrolidinyl (cyclic amine)	Electron-donating amine; five-membered ring	Increased basicity; higher solubility in aqueous media; possible biological activity
2-Cyano-N-benzyl-acetamide (3d)	Benzyl (aromatic alkyl)	Lipophilic aromatic group	Low water solubility; enhanced membrane permeability; potential CNS activity
2-Cyano-N-(5-methyl-pyridin-3-yl)-acetamide (3k)	Pyridinyl (aromatic heterocycle)	Hydrogen-bond acceptor via pyridine nitrogen	Moderate solubility; potential for metal coordination or enzyme inhibition
Compound 9 ()	Phosphino-tetrahydrofuran complex	Bulky, sterically hindered substituent; phosphine moiety	High molecular weight; potential catalytic or coordination chemistry applications

Key Observations:

Electrophilicity and Reactivity :

• The mesyl group in the target compound increases electrophilicity at the carbonyl and nitrile groups compared to electron-donating substituents (e.g., pyrrolidinyl in 3a). This may enhance reactivity in nucleophilic substitution or cyclization reactions .
• In contrast, compounds like 3d (benzyl) or 3k (pyridinyl) lack strong electron-withdrawing groups, resulting in slower reaction kinetics.

Pyrrolidinyl-substituted 3a, with its cyclic amine, likely exhibits higher aqueous solubility due to protonation at physiological pH.

Biological Activity: highlights bio-evaluation of analogs like 3a–3l, suggesting that substituents directly influence target affinity. The target compound’s mesyl group could act as a leaving group, enabling covalent interactions with biological targets, a feature absent in non-sulfonylated analogs .

Structural Complexity: Compound 9 () demonstrates how sterically demanding substituents (e.g., phosphino-tetrahydrofuran) drastically alter applications, favoring catalytic or coordination roles over bioactivity .

Research Findings and Limitations

• Synthetic Routes: The target compound’s synthesis likely requires conditions distinct from those in (e.g., ethanol/piperidine at 0–5°C) due to the mesyl group’s sensitivity to nucleophilic attack.
• Theoretical studies could predict its stability and reactivity relative to analogs.
• Crystallography : If structural data exist, tools like SHELX () would resolve conformational details, such as planarity of the pyrimidine ring or mesyl group orientation .